Cas no 144861-50-7 (Sarcohydroquinone sulfate B)

• Product Name: Sarcohydroquinone sulfate B
• CAS No: 144861-50-7
• MF: C₄₁H₆₂O₈S₂
• MW: 747.05619096756
• CID: 6766755
• Update Time: 2024-03-03

Sarcohydroquinone sulfate B Chemical and Physical Properties

Names and Identifiers

• Sarcohydroquinone sulfate B

• Inchi： 1S/C41H62O8S2/c1-32(2)15-9-16-33(3)17-10-18-34(4)19-11-20-35(5)21-12-22-36(6)23-13-24-37(7)25-14-26-38(8)27-28-39-31-40(48-50(42,43)44)29-30-41(39)49-51(45,46)47/h15,17,19,21,23,25,27,29-31H,9-14,16,18,20,22,24,26,28H2,1-8H3,(H,42,43,44)(H,45,46,47)/b33-17+,34-19+,35-21+,36-23+,37-25+,38-27+
• InChI Key： XSEWDLLFUPPPPL-PYHSYOTJSA-N
• SMILES： C1C(OS(O)(=O)=O)=CC(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(OS(O)(=O)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• XLogP3: 9.517

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids